Cas no 2248392-35-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate
• CAS No: 2248392-35-8
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6340309
• PubChem ID: 165732765
• Update Time: 2025-11-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248392-35-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate
• EN300-6520438

• Inchi： 1S/C20H18N2O5/c1-12-7-9-14(10-8-12)17(21-13(2)23)11-18(24)27-22-19(25)15-5-3-4-6-16(15)20(22)26/h3-10,17H,11H2,1-2H3,(H,21,23)
• InChI Key： XAXXSCFDWJWODJ-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC(C)=CC=1)NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate (CAS No. 2248392-35-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate (CAS No. 2248392-35-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 1,3-dioxo-isoindole core and the 3-acetamido-3-(4-methylphenyl)propanoate moiety. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's CAS number 2248392-35-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for novel isoindole derivatives has surged due to their potential applications in drug discovery and development. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group, in particular, is known for its role in modulating biological activity. Meanwhile, the 3-acetamido-3-(4-methylphenyl)propanoate side chain introduces additional versatility, enabling interactions with various biological targets. Researchers are actively exploring this compound's potential in addressing neurodegenerative diseases, inflammatory conditions, and metabolic disorders, aligning with current trends in precision medicine.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate involves multi-step organic reactions, often leveraging amide coupling and esterification techniques. Its CAS No. 2248392-35-8 ensures traceability in chemical inventories, while its purity and stability are critical for reproducible results in laboratory settings. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common queries about its structural confirmation and impurity profiling.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential use in polymeric coatings and biodegradable materials. The isoindole scaffold contributes to thermal stability, while the acetamido and methylphenyl groups enhance solubility and compatibility with other polymers. Such properties are highly relevant to industries focused on sustainable packaging and green chemistry, topics frequently searched in academic and industrial forums.

Safety and handling of CAS No. 2248392-35-8 are also frequently discussed. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with broader laboratory safety trends and best practices in chemical management, which are top priorities for researchers and compliance officers alike.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-3-(4-methylphenyl)propanoate represents a versatile compound with multifaceted applications. Its CAS No. 2248392-35-8 ensures accurate identification, while its structural features open doors to innovations in drug development and advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.